molecular formula C7H7N3OS B8285446 3-(Formylamino)methylimidazo[5,1-b]thiazole

3-(Formylamino)methylimidazo[5,1-b]thiazole

Cat. No. B8285446
M. Wt: 181.22 g/mol
InChI Key: XDMYWNCDJLCXIE-UHFFFAOYSA-N
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Description

3-(Formylamino)methylimidazo[5,1-b]thiazole is a useful research compound. Its molecular formula is C7H7N3OS and its molecular weight is 181.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C7H7N3OS

Molecular Weight

181.22 g/mol

IUPAC Name

N-(imidazo[5,1-b][1,3]thiazol-3-ylmethyl)formamide

InChI

InChI=1S/C7H7N3OS/c11-5-9-1-6-3-12-7-2-8-4-10(6)7/h2-5H,1H2,(H,9,11)

InChI Key

XDMYWNCDJLCXIE-UHFFFAOYSA-N

Canonical SMILES

C1=C2N(C=N1)C(=CS2)CNC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.33 g of the above-obtained 3-aminomethylimidazo[5,1-b]-thiazole was dissolved in 10 ml of dichloromethane. To this solution, a mixture which had been prepared in advance by reacting 0.5 ml of formic acid with 0.5 ml of acetic anhydride at 50° C. for 10 minutes was added with stirring, and the resulting mixture was stirred at room temperature for an additional one hour. To the reaction solution was added 20 ml of a saturated aqueous solution of sodium hydrogencarbonate, and the organic layer was separated. The aqueous layer was extracted with dichloromethane (10 ml×2). The combined organic layers were dried over anhydrous magnesium sulfate, and concentrated to dryness under reduced pressure to give 0.338 g (yield 87%) of the title compound.
Quantity
0.33 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step Two
Quantity
0.5 mL
Type
reactant
Reaction Step Three
[Compound]
Name
saturated aqueous solution
Quantity
20 mL
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
87%

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